ethyl 2-(4-amino-1H-pyrazol-1-yl)-2-methylpropanoate

• Molecular Formula: C9H15N3O2
• Molecular Weight: 197.23 g/mol
• IUPAC Name: ethyl 2-(4-aminopyrazol-1-yl)-2-methylpropanoate
• InChI: InChI=1S/C9H15N3O2/c1-4-14-8(13)9(2,3)12-6-7(10)5-11-12/h5-6H,4,10H2,1-3H3
• InChI Key: JOJGMFNKAFSGNT-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C)(C)N1C=C(C=N1)N

Description

Ethyl 2-(4-amino-1H-pyrazol-1-yl)-2-methylpropanoate is a useful research compound. Its molecular formula is C9H15N3O2 and its molecular weight is 197.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of ethyl 2-methyl-2-(4-nitro-1H-pyrazol-1-yl)propanoate (20 g) obtained in Step F of Example 103 in ethanol (200 mL) was added 10% palladium-carbon (3.0 g), and the mixture was stirred overnight at room temperature under hydrogen atmosphere (at normal pressures). The palladium carbon was removed by filtration through Celite, and the solvent was evaporated under reduced pressure to give the title compound (17 g).